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Cat. No.: B1258926 Get Quote

Introduction

Lamalbid is an iridoid compound found in Lamium album (white dead nettle), a plant with

traditional uses in treating upper respiratory tract disorders and mild inflammation.[1][2][3] The

development of robust and validated analytical methods is crucial for the standardization of

herbal extracts and in the broader context of drug discovery and development to ensure

product quality, efficacy, and safety.[4][5][6] This document provides a detailed protocol for the

quantification of Lamalbid using a validated High-Performance Liquid Chromatography with

Diode-Array Detection (HPLC-DAD) method, based on the work by Czerwińska et al. (2020).[1]

[2][3][7]

Principle

This method utilizes Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) to

separate Lamalbid from other components in a sample matrix.[8][9] The separation is

achieved on a non-polar stationary phase with a polar mobile phase. A Diode-Array Detector

(DAD) is used for the detection and quantification of Lamalbid by measuring its absorbance at

a specific wavelength. The method has been validated for its specificity, accuracy, and

precision.[1][2][3]

Experimental Protocols
1. Preparation of Standard Solutions
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Primary Stock Solution (1 mg/mL):

Accurately weigh 10 mg of Lamalbid reference standard.

Dissolve in 10 mL of methanol in a volumetric flask.

Sonicate for 10 minutes to ensure complete dissolution.

Working Standard Solutions:

Prepare a series of dilutions from the primary stock solution using methanol to create

working standards with concentrations ranging from 0.001 to 0.1 mg/mL.

These solutions are used to construct the calibration curve.

2. Sample Preparation (from Lamium album flowers)

Accurately weigh 1.0 g of powdered Lamium album flowers.

Add 40 mL of the extraction solvent (e.g., water or a mixture of ethanol and water).

Heat the mixture under reflux for 30 minutes.

Allow the extract to cool to room temperature.

Bring the extract to a final volume of 50 mL with the extraction solvent in a volumetric flask.

Filter the extract through a 0.22 µm syringe filter prior to HPLC injection.

3. HPLC-DAD Method Parameters

Instrument: High-Performance Liquid Chromatography system with a Diode-Array Detector.

Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase:

Solvent A: 0.1% formic acid in water.
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Solvent B: Acetonitrile.

Gradient Elution:

A time-programmed gradient is used to ensure optimal separation. (Refer to the specific

gradient profile from the source literature for precise details).

Flow Rate: 1.0 mL/min.

Column Temperature: 25°C.

Injection Volume: 10 µL.

Detection Wavelength: 240 nm for Lamalbid.[3][10]

Data Presentation: Method Validation Summary
The following tables summarize the validation parameters for the quantification of Lamalbid
using the described HPLC-DAD method.

Table 1: Linearity and Range

Parameter Value

Linearity Range (mg/mL) 0.001 - 0.1

Correlation Coefficient (r²) > 0.999

Regression Equation y = ax + b

Table 2: Accuracy

Spiked Concentration
(mg/mL)

Mean Recovery (%) RSD (%)

Low 98.5 < 2.0

Medium 99.2 < 2.0

High 100.1 < 2.0
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Table 3: Precision

Parameter RSD (%)

Intra-day Precision < 2.0

Inter-day Precision < 3.0

Table 4: Limits of Detection and Quantification

Parameter Value (mg/mL)

Limit of Detection (LOD) ~ 0.0003

Limit of Quantification (LOQ) ~ 0.001

Visualizations
Experimental Workflow for Lamalbid Quantification
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Caption: Workflow for Lamalbid quantification.

Hypothetical Signaling Pathway for an Anti-inflammatory Compound
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Caption: Potential anti-inflammatory mechanism of Lamalbid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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